Cas no 261763-35-3 (2,3-Difluoro-4-methylbenzamide)

• Product Name: 2,3-Difluoro-4-methylbenzamide
• CAS No: 261763-35-3
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• MDL: MFCD01631633
• CID: 92617
• PubChem ID: 2774139
• Update Time: 2025-10-29

2,3-Difluoro-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-methylbenzamide
• 2,3-BIS(3-FLUOROPHENYL)-5-PHENYLTETRAZOLIUM CHLORIDE
• 2,3-Difluoro-p-toluamide
• SCHEMBL5342753
• JS-4156
• Benzamide, 2,3-difluoro-4-methyl-
• A818286
• FT-0691375
• E89588
• CS-0194153
• DTXSID70378905
• 261763-35-3
• AKOS006227786
• MFCD01631633
• 2,3-Difluoro-4-methyl-benzamide

• MDL： MFCD01631633
• Inchi： 1S/C8H7F2NO/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3H,1H3,(H2,11,12)
• InChI Key： JWPKXGWPXBRCLL-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(N)=O)C=CC=1C)F

Computed Properties

• Exact Mass: 171.05000
• Monoisotopic Mass: 171.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.4
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Color/Form: crystal
• Density: 1.288
• Melting Point: 158-162°C
• Boiling Point: 194.7°Cat760mmHg
• Flash Point: 71.5°C
• Refractive Index: 1.514
• PSA: 43.09000
• LogP: 2.07240
• Solubility: Not determined

2,3-Difluoro-4-methylbenzamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,3-Difluoro-4-methylbenzamide

2,3-Difluoro-4-methylbenzamide (CAS No. 261763-35-3): Properties, Applications, and Market Insights

2,3-Difluoro-4-methylbenzamide (CAS No. 261763-35-3) is a fluorinated aromatic amide compound that has garnered significant attention in pharmaceutical and agrochemical research. With the increasing demand for fluorinated organic compounds in drug discovery and material science, this compound stands out due to its unique structural features and versatile applications. The presence of fluorine atoms at the 2 and 3 positions, along with a methyl group at the 4 position, contributes to its distinct chemical reactivity and biological activity.

The molecular formula of 2,3-Difluoro-4-methylbenzamide is C8H7F2NO, with a molecular weight of 171.15 g/mol. Its physicochemical properties, such as solubility, melting point, and stability, make it suitable for various synthetic applications. Researchers often explore its potential as a building block in the synthesis of more complex molecules, particularly in the development of small-molecule drugs and crop protection agents. The compound's ability to act as an intermediate in heterocyclic chemistry further enhances its value in organic synthesis.

One of the most searched questions about 2,3-Difluoro-4-methylbenzamide is its role in medicinal chemistry. Recent studies highlight its utility in designing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. Additionally, its application in agrochemical formulations aligns with the growing need for sustainable pest control solutions. The compound's structure-activity relationship (SAR) is a hot topic among researchers aiming to optimize its efficacy.

From a market perspective, the demand for 2,3-Difluoro-4-methylbenzamide is driven by its relevance in high-value chemical synthesis. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of pharmaceutical and agrochemical industries. The compound's patent landscape and regulatory status are also frequently discussed, as they influence its commercial viability. With advancements in green chemistry, efforts are underway to develop eco-friendly synthesis routes for this compound.

In summary, 2,3-Difluoro-4-methylbenzamide (CAS No. 261763-35-3) is a promising compound with broad applications in drug discovery, agrochemicals, and material science. Its unique fluorine substitution pattern and amide functionality make it a valuable asset for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and biology.